2-{4-[(4-methyl-3-nitrophenyl)sulfonyl]piperazin-1-yl}-1,3-benzoxazole

• IUPAC Name: 2-[4-(4-methyl-3-nitrophenyl)sulfonylpiperazin-1-yl]-1,3-benzoxazole
• InChI: InChI=1S/C18H18N4O5S/c1-13-6-7-14(12-16(13)22(23)24)28(25,26)21-10-8-20(9-11-21)18-19-15-4-2-3-5-17(15)27-18/h2-7,12H,8-11H2,1H3
• InChI Key: YMCADCGDKDMBEY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=NC4=CC=CC=C4O3)[N+](=O)[O-]
• Molecular Formula: C18H18N4O5S
• Molecular Weight: 402.4 g/mol

Description

2-{4-[(4-methyl-3-nitrophenyl)sulfonyl]piperazin-1-yl}-1,3-benzoxazole is a chemical compound that has gained attention in the scientific community due to its diverse applications in research. This compound is a benzoxazole derivative and has a piperazine ring attached to it. It has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Scientific Research Applications

2-{4-[(4-methyl-3-nitrophenyl)sulfonyl]piperazin-1-yl}-1,3-benzoxazole has been studied extensively for its various scientific research applications. It has been used as a fluorescent probe for the detection of metal ions such as copper and zinc. It has also been used as a photosensitizer for photodynamic therapy in cancer treatment. Additionally, it has been studied for its antiparasitic activity against Trypanosoma cruzi, the causative agent of Chagas disease.

Mechanism of Action

The mechanism of action of 2-{4-[(4-methyl-3-nitrophenyl)sulfonyl]piperazin-1-yl}-1,3-benzoxazole is not fully understood. However, it has been reported to interact with DNA and cause DNA damage. It has also been reported to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects
This compound has been reported to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis. It has also been reported to have antiparasitic activity against Trypanosoma cruzi. Additionally, it has been studied for its fluorescent properties and used as a probe for the detection of metal ions.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{4-[(4-methyl-3-nitrophenyl)sulfonyl]piperazin-1-yl}-1,3-benzoxazole in lab experiments include its diverse applications in research and its ability to act as a fluorescent probe for the detection of metal ions. However, its limitations include its unknown mechanism of action and potential toxicity.

Future Directions

For the research on 2-{4-[(4-methyl-3-nitrophenyl)sulfonyl]piperazin-1-yl}-1,3-benzoxazole include further studies on its mechanism of action and potential use in photodynamic therapy for cancer treatment. Additionally, it can be studied for its antiparasitic activity against other parasitic organisms. Further research can also be conducted to explore its potential as a fluorescent probe for the detection of other metal ions.

Synthesis Methods

The synthesis of 2-{4-[(4-methyl-3-nitrophenyl)sulfonyl]piperazin-1-yl}-1,3-benzoxazole has been reported using various methods. One of the methods involves the reaction of 2-aminobenzoic acid with 4-methyl-3-nitrobenzenesulfonyl chloride in the presence of triethylamine and DMF. The resulting product is then reacted with piperazine in the presence of potassium carbonate and DMF to obtain the final product.